4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzenesulfonamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C18H22N2O4S3/c21-26(22)13-2-1-11-20(26)15-5-7-16(8-6-15)27(23,24)19-14-18(9-10-18)17-4-3-12-25-17/h3-8,12,19H,1-2,9-11,13-14H2
• InChI Key: MCZHPIXZWRBMCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NCC3(CC3)C4=CC=CS4
• Molecular Formula: C18H22N2O4S3
• Molecular Weight: 426.6 g/mol

Description

4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H22N2O4S3 and its molecular weight is 426.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity Studies

Several studies have focused on synthesizing derivatives of benzenesulfonamides, investigating their bioactivity, particularly in relation to anticancer properties. For example, Gul et al. (2016) explored the synthesis of new benzenesulfonamides derivatives and tested them for cytotoxicity and tumor-specificity, as well as their potential as carbonic anhydrase inhibitors (Gul, Tuğrak, Sakagami, Taslimi, Gulcin, & Supuran, 2016).

Anticancer and ADMET Studies

Other research, such as the work by Karakuş et al. (2018), has synthesized novel benzenesulfonamides and evaluated their anticancer activity, along with ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies. This research aims to develop new anticancer compounds with high selectivity (Karakuş, Tok, Türk, Şalva, Tatar, Taşkın-Tok, & Koçyiğit-Kaymakçıoğlu, 2018).

Photodynamic Therapy Applications

Studies such as that by Pişkin et al. (2020) have investigated benzenesulfonamide derivatives for their potential in photodynamic therapy, especially in treating cancer. They evaluated the photophysical and photochemical properties of these compounds, highlighting their potential as Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).

Biological Screening and Enzyme Inhibition

Additionally, research has been conducted on the biological screening of benzenesulfonamides for various activities, including enzyme inhibition. Studies like that by Tok et al. (2022) synthesized novel thiourea derivatives and evaluated their enzyme inhibition activities, revealing significant results in this area (Tok, Çakır, Çam, Kirpat, & Sıcak, 2022).